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Nuclear isomers are metastable states of an atomic nucleus, where the nucleus exists in an

excited state for a longer time than is typical for nuclear excitations.[1] This prolonged lifetime is

often due to significant differences in nuclear spin between the isomeric state and the ground

state, which hinders the decay to the ground state.[1] These long-lived excited states can

decay through various pathways, including isomeric transition (IT) to the ground state or

through beta or alpha decay to a different nuclide.[1][2] Bromine-82 possesses one such

metastable nuclear isomer, designated as Bromine-82m (82mBr).[3]

The study of nuclear isomers like 82mBr is crucial for advancing our understanding of nuclear

structure.[1] Furthermore, the unique properties of radionuclides and their isomers, such as

their decay characteristics and half-lives, make them valuable tools in various scientific and

industrial fields. In medicine, radioisotopes of bromine are explored for their potential in

diagnostic imaging and therapy.[4][5][6] For instance, the beta-emitting property of 82Br

suggests its potential for therapeutic applications.[3]

Core Properties of Bromine-82 and its Isomer
Bromine-82 (82Br) is a radioisotope of bromine with a ground state and a metastable isomeric

state (82mBr). Their distinct nuclear properties are summarized below for clear comparison.

Quantitative Data Summary
The fundamental nuclear properties of the Bromine-82 ground state and its metastable isomer

are presented in Table 1.

Table 1: Nuclear Properties of 82Br and 82mBr
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Property Bromine-82 (Ground State)
Bromine-82m (Isomeric
State)

Half-life 35.282(7) hours[7] 6.13(5) minutes[8]

Spin and Parity 5-[7] 2-[8]

Mass Excess -77.496465 MeV[3][9] -77.49862 MeV[7][8]

Excitation Energy 0 keV 45.9492(10) keV[3][8]

Decay Modes 100% β⁻ decay[7]
97.6% Isomeric Transition (IT)

[3][8], 2.4% β⁻ decay[3][8]

Decay Energy 3.0931(10) MeV (β⁻)[3][7]
0.046 MeV (IT)[3][10], 3.139

MeV (β⁻)[3][8]

Daughter Nuclide(s) 82Kr[7]
82Br (via IT), 82Kr (via β⁻)[3]

[8]

| Magnetic Moment | +1.627 μN[3][9] | Not available |

Decay Characteristics
The ground state of 82Br decays exclusively via beta-minus (β⁻) emission to the stable isotope

Krypton-82 (82Kr).[7][11] This process involves the transformation of a neutron into a proton

within the nucleus, with the emission of an electron and an antineutrino.[3]

The metastable isomer, 82mBr, has a more complex decay scheme. It predominantly decays

(97.6% probability) via an isomeric transition to the 82Br ground state, releasing its excitation

energy.[3][8] A smaller fraction (2.4%) of 82mBr nuclei bypasses the ground state and decays

directly to 82Kr through beta-minus emission.[3][8]
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Figure 1: Decay pathways of the Bromine-82 nuclear isomer.

Experimental Protocols
The production and characterization of Bromine-82 for experimental use typically involve

neutron activation of a stable bromine compound followed by radiometric analysis.

Production of Bromine-82 via Neutron Activation
A common and effective method for producing 82Br is through the thermal neutron-induced

(n,γ) reaction on the stable isotope 81Br.[12]

Target Material: High-purity potassium bromide (KBr) is frequently used as the target material.

[3][12] The natural abundance of 81Br is approximately 49.4%.[5]

Irradiation Protocol:

A precisely weighed amount of the KBr target material is encapsulated in a suitable

container, such as quartz or aluminum.

The encapsulated target is placed in a nuclear reactor and irradiated with a thermal neutron

flux. A typical flux might be on the order of 1x10¹⁴ n/cm²·s.[12]

The irradiation time is determined based on the desired activity of 82Br, considering the

neutron flux and the activation cross-section of 81Br. An irradiation period of around 20 hours

is cited in literature to achieve significant activity.[12]

Following irradiation, the target is allowed to "cool" for a specific period. This cooling phase

allows for the decay of short-lived radioisotopes, thereby increasing the radionuclide purity of

the desired 82Br.[12]

Post-Irradiation Processing:

The irradiated KBr salt, now containing 82Br, is dissolved in high-purity water.[12]

The resulting radioactive solution can then be diluted to the required concentration for

subsequent experiments.[12]
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Characterization by Gamma-Ray Spectrometry
To confirm the production and assess the purity of the 82Br sample, gamma-ray spectrometry

is employed. This technique identifies radionuclides by measuring the characteristic energies of

the gamma rays they emit upon decay.[13]

Methodology:

Detector System: A high-resolution gamma-ray detector, typically a High-Purity Germanium

(HPGe) or a Germanium-Lithium (Ge(Li)) detector, is used. These detectors are coupled with

a multi-channel analyzer (MCA) to process and sort the energy signals.[12]

Calibration: The spectrometer's energy scale is calibrated using standard radioactive

sources with well-known gamma-ray energies and intensities, such as Cobalt-60 or

Caesium-137.[13]

Sample Measurement: A sample of the dissolved KBr solution is placed at a defined distance

from the detector. The gamma rays emitted from the sample interact with the detector,

generating electrical pulses proportional to the gamma-ray energy.

Spectrum Analysis: The MCA records these pulses, generating a gamma-ray energy

spectrum. This spectrum is a plot of the number of detected gamma rays versus their energy.

Isotope Identification: The energies of the prominent photopeaks in the spectrum are

compared to known literature values for the gamma emissions of 82Br and other potential

contaminants. The presence of characteristic 82Br gamma lines confirms its production and

allows for the calculation of its activity and radionuclide purity.[12]
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Figure 2: Experimental workflow for 82Br production and analysis.

Applications in Research and Drug Development
The unique properties of bromine radioisotopes make them valuable in various research and

applied fields, including drug development.
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Radiotracers:82Br can be used as a radiotracer to study chemical reactions and biological

processes.[14] For example, its short half-life makes it suitable for tracking transmembrane

halide flux in biological systems.[3]

Pharmaceutical Development: The introduction of bromine into a potential drug molecule

("bromination") can enhance therapeutic activity, improve metabolism, and increase its

duration of action.[15] While stable bromine is used in the drug structure, radioisotopes like

76Br (for PET imaging) are used in preclinical and clinical studies to assess the in-vivo

behavior of these brominated drug candidates.[16]

Therapeutic Potential: As a beta-emitter, 82Br itself has been considered for potential

therapeutic applications where localized radiation is required.[3] The development of

radiopharmaceuticals often involves linking a radioactive isotope to a molecule that

specifically targets certain cells, such as cancer cells.[4] The chemical similarity of bromine

to other halogens allows for its incorporation into various organic molecules, making it a

versatile element in medicinal chemistry.[15][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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